Cas no 16681-71-3 (1-Methyl-1H-1,2,3-triazole-4-carboxylic acid)

1-Methyl-1H-1,2,3-triazole-4-carboxylic acid structure
16681-71-3 structure
Product Name:1-Methyl-1H-1,2,3-triazole-4-carboxylic acid
CAS No:16681-71-3
MF:C4H5N3O2
MW:127.101400136948
MDL:MFCD08689473
CID:1006900
PubChem ID:21766412
Update Time:2025-04-20

1-Methyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-1H-1,2,3-triazole-4-carboxylic acid
    • 1-Methyl-1H-1,2,3-triazole-4-carboxylic acid AldrichCPR
    • EN300-86357
    • DTXSID90617803
    • BDBM50390945
    • CS-W004166
    • 1-Methyl-1H-1,2,3-triazole-4-carboxylic acid, AldrichCPR
    • Z931062830
    • SCHEMBL835251
    • MFCD08689473
    • 1-methyltriazole-4-carboxylic acid
    • AB48246
    • s10573
    • F2166-0002
    • AKOS000272016
    • 1-methyl-1H-1,2,3-triazole-4-carboxylicacid
    • CHEMBL2071032
    • 1-Methyl -1,2,3-triazole-4-carboxylic acid
    • SY197250
    • BS-11065
    • 1-Methyl-1H-[1,2,3]triazole-4-carboxylic acid
    • 1-methyl-1,2,3-triazole-4-carboxylic acid
    • STK661706
    • 16681-71-3
    • DA-09502
    • MDL： MFCD08689473
    • Inchi： 1S/C4H5N3O2/c1-7-2-3(4(8)9)5-6-7/h2H,1H3,(H,8,9)
    • InChI Key： SBUXBHALPHVDFT-UHFFFAOYSA-N
    • SMILES： OC(C1=CN(C)N=N1)=O

Computed Properties

  • Exact Mass: 127.038176411g/mol
  • Monoisotopic Mass: 127.038176411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 68Ų

Experimental Properties

  • Density: 1.549
  • Boiling Point: 350.695 °C at 760 mmHg
  • Flash Point: 165.894 °C

1-Methyl-1H-1,2,3-triazole-4-carboxylic acid Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

1-Methyl-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

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Alichem
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1-Methyl-1H-1,2,3-triazole-4-carboxylic Acid
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1-methyl-1H-1,2,3-triazole-4-carboxylic acid
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Enamine
EN300-86357-250mg
1-methyl-1H-1,2,3-triazole-4-carboxylic acid
 16681-71-3 95.0%
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Enamine
EN300-86357-500mg
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 $241.0 2022-10-09
Enamine
EN300-86357-1000mg
1-methyl-1H-1,2,3-triazole-4-carboxylic acid
 16681-71-3 95.0%
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Enamine
EN300-86357-2500mg
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 16681-71-3 95.0%
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Enamine
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1-Methyl-1H-1,2,3-triazole-4-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:16681-71-3)1-Methyl-1H-1,2,3-triazole-4-carboxylic acid
Order Number:A930906
Stock Status:in Stock
Quantity:250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:03
Price ($):269.0/537.0/1882.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:16681-71-3)1-Methyl-1H-1,2,3-triazole-4-carboxylic acid
A930906
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):269.0/537.0/1882.0
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